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Compound of Interest

Compound Name: Amantadine-d15

Cat. No.: B586517

Amantadine-d15: A Technical Safety and
Handling Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for
Amantadine-d15, including its physicochemical properties, toxicological profile, and
recommended handling procedures. The information is intended to support safe laboratory
practices and inform risk assessments in research and development settings.

Section 1: Chemical and Physical Properties

Amantadine-d15 is the deuterated analog of Amantadine. While specific experimental data for
the deuterated form is limited, the following properties are based on available data for
Amantadine-d15 and its hydrochloride salt, supplemented with data from the non-deuterated
form, Amantadine Hydrochloride, due to their structural similarity.
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Property Value Source
Molecular Formula C1o0Hz2D1sN [1]
Molecular Weight 166.34 g/mol [1]

CAS Number 33830-10-3 [11[2]
Appearance White to Pale Yellow Solid [3]
Melting Point 234-236°C (hydrochloride) [3]
Solubility Slightly soluble in Methanol 3]

and Water

-20°C Freezer, Under Inert
Storage Temperature [3]
Atmosphere

Section 2: Hazard Identification and Toxicological
Summary

Amantadine-d15 is considered a hazardous substance. The toxicological information is
primarily based on studies conducted on Amantadine Hydrochloride. Deuterated compounds
are not expected to have significantly different toxicological profiles from their non-deuterated
counterparts in most cases.

GHS Hazard Statements:

H302: Harmful if swallowed.[4][5]

H314: Causes severe skin burns and eye damage.[5]

H361: Suspected of damaging fertility or the unborn child.[5]

H412: Harmful to aquatic life with long lasting effects.[5]

Supplemental: Corrosive to the respiratory tract.

Acute Toxicity Data (Amantadine Hydrochloride):

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chemscene.com/product/33830-10-3.html
https://www.chemscene.com/product/33830-10-3.html
https://www.chemscene.com/product/33830-10-3.html
https://www.medchemexpress.com/amantadine-d15.html
https://www.chemicalbook.com/ProductChemicalPropertiesCB51176123_EN.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB51176123_EN.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB51176123_EN.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB51176123_EN.htm
https://www.benchchem.com/product/b586517?utm_src=pdf-body
https://www.merckmillipore.com/Web-MX-Site/es_ES/-/MXN/ShowDocument-File?ProductSKU=MDA_CHEM-820015&DocumentType=MSD&DocumentId=820015_SDS_GB_EN.PDF&DocumentUID=609562&Language=EN&Country=GB&Origin=PDP
https://cdn.caymanchem.com/cdn/msds/21364m.pdf
https://cdn.caymanchem.com/cdn/msds/21364m.pdf
https://cdn.caymanchem.com/cdn/msds/21364m.pdf
https://cdn.caymanchem.com/cdn/msds/21364m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b586517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Route of .

Y I —— Species Dose Source
Oral (LD50) Rat 800 mg/kg 516171
Oral (LD50) Mouse 700 mg/kg [61[7]
Oral (LDLO) Human 43 mg/kg [6]
Intraperitoneal (LD50) Rat 150 mg/kg [51[6]
Intravenous (LD50) Rat 90 mg/kg [6]
Subcutaneous (LD50)  Mouse 290 mg/kg [6]

Mechanism of Toxicity: The toxic effects of Amantadine are linked to its pharmacological
actions. It can increase dopamine levels by enhancing its release and preventing reuptake.[8]
Additionally, it acts as a noncompetitive antagonist at the N-methyl-D-aspartate (NMDA)
receptor and exhibits anticholinergic properties, especially in cases of overdose.[8][9]
Overdoses have been associated with cardiac, respiratory, renal, and central nervous system
toxicity.[6][9]

Section 3: Experimental Protocols and
Methodologies

The data presented in this guide are derived from standardized toxicological studies. While the
specific, detailed experimental protocols for the cited LD50 values are not publicly available in
the source material safety data sheets, they are based on internationally recognized guidelines
for chemical safety testing. These typically involve the administration of the substance to
laboratory animals under controlled conditions to determine the dose that is lethal to 50% of the
test population (LD50).

Section 4: Safe Handling and Emergency
Procedures

Personal Protective Equipment (PPE) and Engineering Controls: A risk assessment should be
conducted before handling Amantadine-d15 to determine the appropriate controls.
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Figure 1: Recommended Personal Protective Equipment and Engineering Controls for handling
Amantadine-d15.

First Aid Measures:
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Figure 2: First Aid procedures for exposure to Amantadine-d15.

Section 5: Storage and Disposal

Storage: Store in a tightly sealed container in a cool, well-ventilated area.[10] Recommended
storage is at -20°C in a freezer under an inert atmosphere.[3] Keep away from ignition sources
and direct sunlight.[10][11]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations. Do
not allow the product to enter drains. Uncleaned containers should be handled as the product
itself.

Section 6: Regulatory Information

It is important to note that Amantadine-d15 may be subject to various national and
international regulations. Users should consult their local regulations for specific requirements.
The provided safety data sheets for Amantadine Hydrochloride do not list it under SARA 302,
SARA 313, or as a CERCLA reportable quantity.
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This guide is intended for informational purposes only and should not be considered a
substitute for a comprehensive risk assessment conducted by qualified professionals. Always
refer to the most current Safety Data Sheet provided by the manufacturer before handling this
material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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